3-bromo-2-(piperidin-3-yloxy)pyridine dihydrochloride
Overview
Description
3-Bromo-2-(piperidin-3-yloxy)pyridine dihydrochloride, or 3-BPP, is a chemical compound that is widely used in scientific research. It is a versatile compound that has a wide range of applications in both biological and chemical research. 3-BPP is a brominated pyridine derivative that is used as a building block for a variety of chemical synthesis reactions. It is a highly reactive compound that can be used for a variety of synthetic and biological applications.
Mechanism of Action
3-BPP is a highly reactive compound that can be used for a variety of synthetic and biological applications. Its reactivity is due to its bromine-containing structure, which is highly reactive. The bromine atom is electron-rich and can readily react with a variety of other molecules. In addition, the piperidin-3-yloxy group is also highly reactive, and can react with a variety of other molecules.
Biochemical and Physiological Effects
3-BPP has a wide range of biochemical and physiological effects. It is a highly reactive compound that can be used for a variety of synthetic and biological applications. In biological research, it is used as a building block for a variety of synthetic pathways. It is also used in the synthesis of a variety of compounds, including peptides, peptidomimetics, and small molecules. In addition, 3-BPP has been found to have anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
3-BPP has several advantages and limitations when used in laboratory experiments. One of its main advantages is its high reactivity, which makes it a useful reagent for a variety of reactions. In addition, it is a relatively inexpensive compound that is readily available in most chemical suppliers. However, 3-BPP can be toxic if not handled correctly, and it should be used with caution. In addition, its reactivity can make it difficult to work with in certain experiments.
Future Directions
The potential applications of 3-BPP are vast, and there are many potential future directions for research. One potential direction is the development of new synthetic pathways that utilize 3-BPP as a building block. In addition, further research into its biochemical and physiological effects could lead to new therapeutic applications. Finally, further research into its reactivity could lead to new and improved synthetic methods.
Synthesis Methods
3-BPP is synthesized by a reaction between pyridine and bromine. The reaction is conducted in an aqueous medium, and the bromine is added in a stoichiometric amount. The reaction is typically conducted in the presence of a base, such as sodium hydroxide or potassium hydroxide, to facilitate the reaction. The reaction is complete when the desired product is isolated.
Scientific Research Applications
3-BPP has a wide range of applications in both biological and chemical research. In biological research, it is used as a building block for a variety of synthetic pathways. It is also used in the synthesis of a variety of compounds, including peptides, peptidomimetics, and small molecules. In chemical research, it is used as a reagent for a variety of reactions, including oxidation, reduction, and cyclization reactions.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-2-(piperidin-3-yloxy)pyridine dihydrochloride involves the reaction of 3-bromo-2-pyridinol with piperidine and subsequent conversion of the resulting product to the dihydrochloride salt.", "Starting Materials": [ "3-bromo-2-pyridinol", "piperidine", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: Dissolve 3-bromo-2-pyridinol in diethyl ether and add piperidine.", "Step 2: Heat the reaction mixture at reflux for several hours.", "Step 3: Cool the reaction mixture and extract the product with diethyl ether.", "Step 4: Wash the organic layer with water and dry over sodium sulfate.", "Step 5: Concentrate the organic layer to obtain the crude product.", "Step 6: Dissolve the crude product in hydrochloric acid and add sodium hydroxide until the pH is basic.", "Step 7: Extract the product with diethyl ether and dry over sodium sulfate.", "Step 8: Concentrate the organic layer and add hydrochloric acid to obtain the dihydrochloride salt of 3-bromo-2-(piperidin-3-yloxy)pyridine." ] } | |
CAS RN |
2825006-92-4 |
Product Name |
3-bromo-2-(piperidin-3-yloxy)pyridine dihydrochloride |
Molecular Formula |
C10H15BrCl2N2O |
Molecular Weight |
330 |
Purity |
95 |
Origin of Product |
United States |
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